![molecular formula C6H12ClNO3 B1469830 Methyl 3-aminooxolane-3-carboxylate hydrochloride CAS No. 1384431-37-1](/img/structure/B1469830.png)
Methyl 3-aminooxolane-3-carboxylate hydrochloride
Overview
Description
Methyl 3-aminooxolane-3-carboxylate hydrochloride (M3AOC) is a versatile and cost-effective synthetic compound that can be used to create a wide range of compounds for use in scientific research. It is a derivative of the amino acid glycine, and it can be used as a building block for creating other compounds and reagents. M3AOC is also used in a variety of biochemical and physiological experiments and has been used in a number of different areas of research.
Scientific Research Applications
Synthesis of Pharmaceutical Intermediates
Methyl 3-aminooxolane-3-carboxylate hydrochloride could be used in the synthesis of pharmaceutical intermediates. For example, compounds like 7-Amino-3-(1-methylpyrrolidinio) methyl-3-cephem-4-carboxylate hydrochloride have been synthesized from related compounds, showcasing a potential pathway for the creation of cephalosporin antibiotics (Cheng Qing-fang, 2005). Similarly, the synthesis of intermediates for Tinoxicam, an anti-inflammatory drug, has been achieved through processes that could potentially involve compounds like this compound (Liu Jin, 2005).
Organic Synthesis and Catalysis
This compound might find applications in organic synthesis and catalysis, akin to other structurally related compounds. For instance, the synthesis of ethyl 3-aryl-1-methyl-8-oxo- 8H-anthra[9,1-gh]quinoline-2-carboxylates, used as dyes for potential application in liquid crystal displays, shows how related carboxylate compounds are synthesized and utilized in material science (V. Bojinov & I. Grabchev, 2003).
Photodynamic Therapy
Compounds like 3-(1'-butyloxy)ethyl-3-deacetyl-bacteriopurpurin-18-N-butylimide methyl ester, synthesized for photodynamic therapy and fluorescence imaging of cancer, indicate the potential for this compound to serve as a precursor in synthesizing near-infrared photosensitizers with dual functions (Nayan J. Patel et al., 2016).
properties
IUPAC Name |
methyl 3-aminooxolane-3-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO3.ClH/c1-9-5(8)6(7)2-3-10-4-6;/h2-4,7H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLGMEAHQLUJDEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CCOC1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1384431-37-1 | |
Record name | 3-Furancarboxylic acid, 3-aminotetrahydro-, methyl ester, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1384431-37-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | methyl 3-aminooxolane-3-carboxylate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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